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Introduction

Valencene is a naturally occurring bicyclic sesquiterpene, an organic compound derived from

isoprene.[1][2][3] It is a key aroma component in many citrus fruits, most notably Valencia

oranges, from which it derives its name.[2][4][5] With its characteristic sweet, citrusy, and

woody aroma, valencene is a highly valued ingredient in the flavor and fragrance industries.[1]

[3][6] Beyond its sensory profile, it also serves as a chemical precursor for the synthesis of

nootkatone, the primary aroma compound of grapefruit.[1][2][7] These application notes provide

an overview of valencene's properties, applications, and relevant experimental protocols for

researchers and industry professionals.

Organoleptic and Physicochemical Properties
Valencene's unique sensory profile and physical characteristics are central to its application in

various consumer products.

Organoleptic Profile
Valencene is prized for its fresh and pleasant aroma profile, which is complex and

multifaceted.[1] While predominantly citrusy, it also possesses distinct woody and herbal

undertones.[3][4][5]
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Attribute Descriptors

Aroma
Sweet, citrus, orange, grapefruit, fresh, woody,

herbaceous[3][4][5][6]

Taste Citrus, sweet, green, woody[4][8]

Physicochemical Data
A summary of valencene's key physicochemical properties is presented below. These

properties are critical for formulation, stability testing, and quality control.

Property Value

CAS Number 4630-07-3[1][6]

Molecular Formula C₁₅H₂₄[1][6][8]

Molecular Weight 204.35 g/mol [1][8]

Appearance Colorless to pale yellow oily liquid[1][6][8]

Boiling Point 274 °C[8][9]

Flash Point >93 °C[6][8]

Density 0.92 g/mL at 25 °C[8]

Solubility
Insoluble in water (0.05011 mg/L at 25°C);

soluble in organic solvents[2][8]

FEMA Number 3443[10]

JECFA Number 1337[10]

Storage
Store in a cool, dry, ventilated area away from

light and heat[1][7]

Industrial Applications
Valencene's versatile sensory profile makes it a staple ingredient across multiple sectors.
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Flavor Industry: It is widely used as a flavoring agent to enhance or impart fresh citrus notes

in beverages, candies, and various food products.[1][11] Its presence is often correlated with

high-quality orange flavor.[12]

Fragrance Industry: In fragrances, valencene contributes a fresh, citrusy top note to

perfumes, colognes, and personal care items like soaps and lotions.[1][5] It is also used in

air fresheners and household cleaning products to provide a clean, pleasant scent.[5][6]

Aroma Chemical Synthesis: Valencene is a crucial precursor in the biotransformation or

chemical synthesis of (+)-nootkatone, a high-value aroma chemical responsible for the

characteristic scent of grapefruit.[2][7]

Other Applications: Research has shown that valencene possesses insect repellent

properties, making it a potential natural alternative to traditional pesticides.[6][8]

Biosynthesis and Production
Valencene is naturally produced in plants through the mevalonate (MVA) pathway.[13] The

process begins with acetyl-CoA and culminates in the formation of the C15 precursor, farnesyl

pyrophosphate (FPP).[3] The key final step is the cyclization of FPP, catalyzed by the enzyme

valencene synthase.[2][3][14]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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